Cas no 69470-36-6 (2-chloro-9,10-diphenyl-9,10-dihydroanthracene-9,10-diol)

• Product Name: 2-chloro-9,10-diphenyl-9,10-dihydroanthracene-9,10-diol
• CAS No: 69470-36-6
• MF: C₂₆H₁₉ClO₂
• MW: 398.880866289139
• CID: 973774
• PubChem ID: 314130
• Update Time: 2025-04-19

2-chloro-9,10-diphenyl-9,10-dihydroanthracene-9,10-diol Chemical and Physical Properties

Names and Identifiers

• 2-chloro-9,10-diphenyl-9,10-dihydroanthracene-9,10-diol
• 2-chloro-9,10-diphenylanthracene-9,10-diol
• 2-Chlor-9,10-diphenyl-9,10-dihydro-anthracen-9,10-diol
• 2-Chlor-9.10-dioxy-9.10-diphenyl-dihydroanthracen
• 2-chloro-9,10-diphenyl-9,10-dihydro-anthracene-9,10-diol
• 9, 2-chloro-9,10-dihydro-9,10-diphenyl-
• AC1L7OZO
• NSC231269
• SureCN824170
• SCHEMBL824170
• DTXSID40310716
• 69470-36-6
• NSC-231269

• Inchi： 1S/C26H19ClO2/c27-20-15-16-23-24(17-20)26(29,19-11-5-2-6-12-19)22-14-8-7-13-21(22)25(23,28)18-9-3-1-4-10-18/h1-17,28-29H
• InChI Key： LARXLRITOLNPKA-UHFFFAOYSA-N
• SMILES： ClC1=CC=C2C(=C1)C(C1C=CC=CC=1)(C1C=CC=CC=1C2(C1C=CC=CC=1)O)O

Computed Properties

• Exact Mass: 398.10747
• Monoisotopic Mass: 398.107
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.342
• Boiling Point: 575.3°C at 760 mmHg
• Flash Point: 301.7°C
• Refractive Index: 1.702
• PSA: 40.46
• LogP: 5.22180